Cas no 1374669-67-6 ((S)-3-Amino-3-(4-aminophenyl)propan-1-ol dihydrochloride)

• Product Name: (S)-3-Amino-3-(4-aminophenyl)propan-1-ol dihydrochloride
• CAS No: 1374669-67-6
• MF: C₉H₁₆Cl₂N₂O
• MW: 239.142140388489
• CID: 2503174
• PubChem ID: 71741518
• Update Time: 2025-10-12

(S)-3-Amino-3-(4-aminophenyl)propan-1-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-3-(4-aminophenyl)propan-1-ol dihydrochloride
• (S)-3-AMINO-3-(4-AMINOPHENYL)PROPAN-1-OL 2HCL
• AK310897
• Benzenepropanol, gamma,4-diamino-, hydrochloride (1:2), (gammaS)-
• CS-0186178
• 1374669-67-6
• (3S)-3-AMINO-3-(4-AMINOPHENYL)PROPAN-1-OL DIHYDROCHLORIDE
• (S)-3-Amino-3-(4-aminophenyl)propan-1-oldihydrochloride
• (3S)-3-amino-3-(4-aminophenyl)propan-1-ol;dihydrochloride
• ZEC66967
• DB-146155
• DS-11672

• MDL： MFCD22377999
• Inchi： 1S/C9H14N2O.2ClH/c10-8-3-1-7(2-4-8)9(11)5-6-12;;/h1-4,9,12H,5-6,10-11H2;2*1H/t9-;;/m0../s1
• InChI Key： CEIVJARVHKLYPG-WWPIYYJJSA-N
• SMILES： Cl.Cl.OCC[C@@H](C1C=CC(=CC=1)N)N

Computed Properties

• Exact Mass: 238.0639685g/mol
• Monoisotopic Mass: 238.0639685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on (S)-3-Amino-3-(4-aminophenyl)propan-1-ol dihydrochloride

Introduction to (S)-3-Amino-3-(4-aminophenyl)propan-1-ol Dihydrochloride (CAS No. 1374669-67-6)

(S)-3-Amino-3-(4-aminophenyl)propan-1-ol dihydrochloride (CAS No. 1374669-67-6) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound is a dihydrochloride salt of an amino alcohol, characterized by its unique structural features and biological activities.

The (S)-3-Amino-3-(4-aminophenyl)propan-1-ol moiety is a key component of this compound, contributing to its chiral nature and its ability to interact with specific biological targets. The presence of the dihydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of (S)-3-Amino-3-(4-aminophenyl)propan-1-ol dihydrochloride in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. The compound has been shown to exhibit selective binding to certain receptors, which can modulate neurotransmitter release and receptor activation. This property makes it a promising candidate for the development of novel therapeutics.

In the context of medicinal chemistry, the synthesis and characterization of (S)-3-Amino-3-(4-aminophenyl)propan-1-ol dihydrochloride have been extensively studied. Various synthetic routes have been developed to achieve high enantiomeric purity, which is crucial for its biological activity. Techniques such as asymmetric synthesis and chiral resolution have been employed to ensure the production of the desired (S)-enantiomer.

One of the key challenges in the development of (S)-3-Amino-3-(4-aminophenyl)propan-1-ol dihydrochloride is optimizing its pharmacokinetic properties. Researchers have focused on improving its bioavailability, reducing metabolic degradation, and enhancing its ability to cross the blood-brain barrier. These efforts are essential for ensuring that the compound reaches its intended target sites in sufficient concentrations to exert its therapeutic effects.

Clinical trials have provided valuable insights into the safety and efficacy of (S)-3-Amino-3-(4-aminophenyl)propan-1-ol dihydrochloride. Early-phase trials have demonstrated that the compound is well-tolerated by patients, with minimal adverse effects. Preliminary results suggest that it may be effective in treating conditions such as depression, anxiety, and neurodegenerative diseases.

The mechanism of action of (S)-3-Amino-3-(4-aminophenyl)propan-1-ol dihydrochloride involves multiple pathways. It has been shown to interact with serotonin receptors, dopamine receptors, and other neurotransmitter systems, leading to a multifaceted modulation of neural activity. This broad-spectrum activity may contribute to its potential as a versatile therapeutic agent.

In addition to its therapeutic applications, (S)-3-Amino-3-(4-aminophenyl)propan-1-ol dihydrochloride has also been explored for its use in diagnostic imaging. The compound's ability to bind selectively to specific receptors makes it a valuable tool for visualizing neural pathways and identifying areas of abnormal activity in the brain.

Future research directions for (S)-3-Amino-3-(4-aminophenyl)propan-1-ol dihydrochloride include further optimization of its chemical structure to enhance its pharmacological properties, exploration of new delivery methods to improve patient compliance, and investigation of its potential synergistic effects with other therapeutic agents.

Overall, (S)-3-Amino-3-(4-aminophenyl)propan-1-ol dihydrochloride (CAS No. 1374669-67-6) represents a promising compound with significant potential in both research and clinical settings. Its unique chemical structure and biological activities make it an important focus for ongoing studies in medicinal chemistry and pharmaceutical development.